Cas no 797020-75-8 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(phenylsulfanyl)acetamide)

• Product Name: N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(phenylsulfanyl)acetamide
• CAS No: 797020-75-8
• MF: C₁₈H₁₈N₂OS₂
• MW: 342.478321552277
• CID: 6153629
• PubChem ID: 2970530
• Update Time: 2025-06-30

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(phenylsulfanyl)acetamide
• AKOS001109197
• N-{3-CYANO-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHEN-2-YL}-2-(PHENYLSULFANYL)ACETAMIDE
• N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-phenylsulfanylacetamide
• 797020-75-8
• N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(phenylsulfanyl)acetamide
• Z19750781
• N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(phenylthio)acetamide
• F2537-1176
• N-{3-CYANO-4H5H6H7H8H-CYCLOHEPTA[B]THIOPHEN-2-YL}-2-(PHENYLSULFANYL)ACETAMIDE

• Inchi： 1S/C18H18N2OS2/c19-11-15-14-9-5-2-6-10-16(14)23-18(15)20-17(21)12-22-13-7-3-1-4-8-13/h1,3-4,7-8H,2,5-6,9-10,12H2,(H,20,21)
• InChI Key： ZMWCPHHTIUBXAM-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCCC2)NC(CSC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 342.08605555g/mol
• Monoisotopic Mass: 342.08605555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 106Ų

Additional information on N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(phenylsulfanyl)acetamide

Comprehensive Overview of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(phenylsulfanyl)acetamide (CAS No. 797020-75-8)

The compound N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(phenylsulfanyl)acetamide (CAS No. 797020-75-8) is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its unique structure, featuring a cycloheptabthiophene core and a phenylsulfanyl acetamide moiety, makes it a valuable candidate for research in drug discovery and functional materials. This article delves into its properties, applications, and relevance to contemporary scientific inquiries.

One of the most intriguing aspects of this compound is its potential role in small-molecule drug development. Researchers are increasingly exploring heterocyclic compounds like N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(phenylsulfanyl)acetamide for their ability to modulate biological pathways. The presence of a cyano group and a thioether linkage in its structure suggests possible interactions with enzymes or receptors, making it a subject of interest for targeted therapy studies.

In addition to its pharmacological potential, this compound is also being investigated for its applications in organic electronics. The cycloheptabthiophene scaffold is known for its electron-rich properties, which could be harnessed in the design of organic semiconductors or photovoltaic materials. With the growing demand for sustainable energy solutions, such compounds are at the forefront of green chemistry innovations.

Another area of interest is the compound's synthetic accessibility. Chemists are keen on developing efficient routes to synthesize N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(phenylsulfanyl)acetamide and its derivatives. Recent advancements in catalytic methods and microwave-assisted synthesis have made it easier to produce such complex molecules with high yields and purity. This has opened new avenues for structure-activity relationship (SAR) studies and molecular optimization.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are also critical factors in its potential applications. Researchers are using advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry to characterize these properties. Understanding these parameters is essential for translating laboratory findings into real-world applications, whether in pharmaceutical formulations or material science.

Given the increasing focus on precision medicine and personalized therapeutics, compounds like N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(phenylsulfanyl)acetamide are gaining traction. Their ability to be tailored for specific biological targets aligns well with the current trends in drug discovery. Moreover, the integration of artificial intelligence (AI) and machine learning in chemical research is accelerating the identification of promising candidates, further highlighting the importance of such molecules.

In conclusion, N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(phenylsulfanyl)acetamide (CAS No. 797020-75-8) represents a versatile and promising compound with broad applications in both life sciences and material engineering. Its unique structural features and potential functionalities make it a valuable subject for ongoing and future research. As scientific advancements continue to unfold, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and beyond.